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Compound of Interest

Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of

octadecyl iodide (also known as 1-iodooctadecane). The document details these key physical

constants and outlines standardized experimental protocols for their determination, ensuring

accuracy and reproducibility in a laboratory setting.

Physicochemical Data of Octadecyl Iodide
Octadecyl iodide is a long-chain alkyl halide with the chemical formula C₁₈H₃₇I. Its physical

properties are crucial for its application in various chemical syntheses and research contexts.

The experimentally determined melting and boiling points are summarized below.

Property Value Conditions

Melting Point 33-35 °C (lit.)[1][2][3][4][5][6][7][8][9]

Boiling Point 194-197 °C at 2 mmHg (lit.)[1][3][4][5][8][9]

Boiling Point 382.8 °C at 760 mmHg[3]

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections describe standard laboratory
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procedures for these measurements.

Melting Point Determination: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[2][3] This can be performed using either a Thiele tube or a

dedicated melting point apparatus.

Protocol using a Thiele Tube:

Sample Preparation: A small amount of finely powdered, dry octadecyl iodide is packed into

a capillary tube, sealed at one end, to a height of 2-3 mm.[10] The tube is tapped gently to

ensure the sample is compact.[1][10]

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb.[1] This assembly is then inserted into a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil) so that the sample is immersed.[6]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[1][11] The design of

the tube facilitates the circulation of the heating liquid via convection, ensuring even

temperature distribution.[6]

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

sample turns into a clear liquid is recorded as the end of the melting range.[1][6] For a pure

compound, this range is typically narrow.

Prepare Sample:
Pack octadecyl iodide

into capillary tube

Thiele Tube Setup:
Attach capillary to thermometer

and immerse in oil

Heating:
Gently heat side arm

of the Thiele tube
Observation:

Record temperature range
of melting
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Capillary Method for Melting Point Determination using a Thiele Tube.

Boiling Point Determination: Microscale Method
For determining the boiling point, especially when only a small amount of the substance is

available, the micro-boiling point (or Siwoloboff) method is highly suitable.[6] This technique

also commonly employs a Thiele tube for controlled heating.

Protocol:

Sample Preparation: A small amount of liquid octadecyl iodide (a few drops) is placed into a

small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed

(open end down) into the liquid.[11][12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This is then placed into a Thiele tube filled with a

heating oil.[12]

Heating: The Thiele tube is heated, causing the air trapped in the capillary tube to expand

and bubble out. As the temperature approaches the boiling point, the vapor of the sample will

also cause a steady stream of bubbles to emerge from the capillary tube.[12][13]

Observation and Measurement: Once a continuous and vigorous stream of bubbles is

observed, heating is stopped. The liquid in the Thiele tube is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[6][11][12] This occurs when the vapor pressure of the sample

equals the external atmospheric pressure.

Sample Preparation:
Place sample and inverted

capillary in fusion tube

Apparatus Setup:
Attach to thermometer

and immerse in Thiele tube

Heating:
Heat until a steady

stream of bubbles emerges
Cooling & Observation:

Remove heat and record temperature
when liquid enters capillary
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Microscale Method for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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